Cas no 2227981-74-8 ((1S)-1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227981-74-8
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 6459922
• PubChem ID: 165633919
• Update Time: 2025-05-24

(1S)-1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2,2-trifluoroethan-1-ol
• 2227981-74-8
• EN300-1953751

• Inchi： 1S/C11H11F3O2/c12-11(13,14)10(15)8-5-7-3-1-2-4-9(7)16-6-8/h1-4,8,10,15H,5-6H2/t8?,10-/m0/s1
• InChI Key： DRKCSZAJELWEGT-HTLJXXAVSA-N
• SMILES： FC([C@H](C1COC2C=CC=CC=2C1)O)(F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (1S)-1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2,2-trifluoroethan-1-ol

Compound CAS No 2227981-74-8: (1S)-1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2,2-trifluoroethan-1-ol

The compound with CAS No 2227981-74-8, known as (1S)-1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2,2-trifluoroethan-1-ol, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and pharmaceutical applications.

Chemical Structure and Properties

The molecule features a benzopyran framework, which is a bicyclic structure consisting of a benzene ring fused with a pyran ring. The benzopyran system is further substituted with a trifluoroethyl group at the 3-position of the pyran ring. The stereochemistry at the chiral center is specified as (S) configuration, which plays a crucial role in determining the compound's physical and chemical properties.

The presence of three fluorine atoms on the ethyl group introduces significant electron-withdrawing effects, enhancing the molecule's reactivity and stability. This trifluoro substitution also contributes to the compound's lipophilicity, making it suitable for applications requiring high solubility in organic solvents.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzopyran derivative. Recent advancements in asymmetric synthesis have enabled the selective formation of the (S) enantiomer through the use of chiral catalysts and enantioselective reactions. Techniques such as enantioselective hydrogenation and asymmetric alkylation have been employed to achieve high enantiomeric excess (ee) in the final product.

Characterization of this compound has been carried out using advanced spectroscopic techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry. These methods have provided detailed insights into its molecular structure, stereochemistry, and physical properties.

Applications in Pharmaceutical Chemistry

This compound has shown promise in pharmaceutical research due to its unique structural features. The trifluoroethyl group imparts lipophilic properties that are desirable for drug candidates targeting specific biological pathways. Recent studies have explored its potential as a lead compound for developing novel therapeutic agents against various diseases.

In particular, this compound has been investigated for its ability to modulate enzyme activity and inhibit key signaling pathways involved in cancer progression. Preclinical studies have demonstrated its potential as an anti-cancer agent with minimal toxicity to normal cells.

Recent Research Developments

Recent research has focused on optimizing the synthesis of this compound to improve yield and reduce costs. Innovations in catalytic processes and green chemistry have enabled more sustainable production methods that minimize environmental impact.

In addition to pharmaceutical applications, this compound has also been explored for use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices.

Conclusion

The compound with CAS No 2227981-74-8 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties.

As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.